4-(2,5-Dimethylphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(2,5-dimethylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO2/c1-9-3-4-10(2)12(7-9)11-5-6-15-8-13(11)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key: ATYLMCCKHANLLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID80692442
• Molecular Weight: 227.26 g/mol
• CAS RN: 1261982-71-1

Description

4-(2,5-Dimethylphenyl)nicotinic acid, 95% (4-DMPNA) is a synthetic compound derived from nicotinic acid, which is a type of vitamin B3. It has been studied extensively in scientific research due to its unique properties, which make it a useful tool for studying biochemical and physiological processes.

Scientific Research Applications

4-(2,5-Dimethylphenyl)nicotinic acid, 95% has been used in a variety of scientific research applications, including the study of enzyme inhibitors, enzyme kinetics, and drug metabolism. It has been used to study the binding of drugs to their target receptors, as well as the effects of drugs on cellular processes. Additionally, 4-(2,5-Dimethylphenyl)nicotinic acid, 95% has been used to study the regulation of gene expression and the effects of drugs on gene expression.

Mechanism of Action

4-(2,5-Dimethylphenyl)nicotinic acid, 95% acts as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2). It binds to the active site of the enzyme and blocks the activity of the enzyme, thus preventing the production of prostaglandins and other inflammatory mediators. Additionally, 4-(2,5-Dimethylphenyl)nicotinic acid, 95% has been found to inhibit the activity of other enzymes, such as phosphodiesterases and protein kinases.
Biochemical and Physiological Effects
4-(2,5-Dimethylphenyl)nicotinic acid, 95% has been found to have a number of biochemical and physiological effects. It has been found to inhibit the production of prostaglandins, which are important mediators of inflammation. Additionally, 4-(2,5-Dimethylphenyl)nicotinic acid, 95% has been found to inhibit the activity of other enzymes, such as protein kinases, which are involved in cellular signaling pathways. Furthermore, 4-(2,5-Dimethylphenyl)nicotinic acid, 95% has been found to have anti-cancer effects, as it has been found to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

4-(2,5-Dimethylphenyl)nicotinic acid, 95% has several advantages for use in laboratory experiments. It is relatively stable and can be stored at room temperature. Additionally, it is water-soluble, which makes it easy to work with in laboratory experiments. However, 4-(2,5-Dimethylphenyl)nicotinic acid, 95% is not very soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 4-(2,5-Dimethylphenyl)nicotinic acid, 95%. It could be used to further study the effects of drugs on cellular processes, such as gene expression. Additionally, it could be used to study the effects of drugs on enzyme activity and enzyme kinetics. Furthermore, it could be used to study the effects of drugs on inflammation and the immune system. Finally, it could be used to study the effects of drugs on cancer cells and the development of new anti-cancer drugs.

Synthesis Methods

4-(2,5-Dimethylphenyl)nicotinic acid, 95% is synthesized from nicotinic acid via a two-step process. The first step involves the reaction of nicotinic acid with 2,5-dimethylphenyl bromide in the presence of an acid catalyst, such as sulfuric acid. This reaction yields 4-(2,5-dimethylphenyl)nicotinic acid, 95%. The second step involves the purification of the product using column chromatography.